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Compound of Interest

Compound Name: 1-(4-Isobutylphenyl)ethanol

Cat. No.: B131453 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for the handling of 1-(4-Isobutylphenyl)ethanol, including personal

protective equipment (PPE) recommendations, operational protocols, and disposal plans.

Personal Protective Equipment (PPE)
When handling 1-(4-Isobutylphenyl)ethanol, it is crucial to use appropriate personal

protective equipment to minimize exposure and ensure personal safety. The recommended

PPE includes:

Eye Protection: Wear tight-sealing safety goggles or safety glasses with side-shields that

conform to EN166, NIOSH (US), or EN 166 (EU) standards.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn.[1] Gloves

must be inspected before use and disposed of properly after handling the substance.[1] It is

important to use proper glove removal technique to avoid skin contact.[1]

Body Protection: A lab coat, impervious clothing, or a full-sleeved apron should be worn to

prevent skin contact.[1][2] The type of protective equipment must be selected according to

the concentration and amount of the dangerous substance at the specific workplace.[1]

Respiratory Protection: If working in a well-ventilated area like a fume hood, respiratory

protection may not be necessary. However, if there is a risk of inhalation of dust or aerosols,
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a NIOSH-approved respirator should be used.[1] For nuisance exposures, a P95 (US) or P1

(EU EN 143) particle respirator is suitable. For higher-level protection, use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator cartridges.[1]

Quantitative Data Summary
While specific occupational exposure limits for 1-(4-Isobutylphenyl)ethanol are not

established, the following table summarizes its key identifiers and physical properties.

Property Value

Molecular Formula C₁₂H₁₈O

Molecular Weight 178.27 g/mol

CAS Number 40150-92-3

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of 1-(4-
Isobutylphenyl)ethanol from preparation to disposal.
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Safe Handling Workflow for 1-(4-Isobutylphenyl)ethanol

Preparation

Handling Spill & Emergency

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Avoid Inhalation, Ingestion,
and Skin/Eye Contact

Dispose of Waste in
Accordance with Local Regulations

In Case of Eye/Skin Contact:
Rinse with Plenty of Water

In Case of Spill:
Absorb with Inert Material

Decontaminate Work Area

Click to download full resolution via product page

Caption: Workflow for safe handling of 1-(4-Isobutylphenyl)ethanol.
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Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin and eyes.[1]

Handle in a well-ventilated place, such as a laboratory fume hood.[1]

Keep the container tightly closed in a dry and well-ventilated place.[1]

Store at -20°C for long-term stability.[1]

Avoid contact with strong oxidizing agents.[1]

First Aid Measures:

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

After skin contact: Wash off with soap and plenty of water.[1]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Consult a physician.[1]

Spill Procedures:

In case of a spill, ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with a non-combustible absorbent material such as sand, earth, or

vermiculite.[1]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1]

Prevent the product from entering drains.[1]

Disposal:
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Dispose of 1-(4-Isobutylphenyl)ethanol and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations.

It is recommended to contact a licensed professional waste disposal service to dispose of

this material.[1] The substance can be incinerated.[2]

Contaminated packaging should be disposed of as unused product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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